Cas no 142601-20-5 (Cyclohexanecarboxylic acid, 2-(1-methylethyl)-6-oxo-, methyl ester)

• Product Name: Cyclohexanecarboxylic acid, 2-(1-methylethyl)-6-oxo-, methyl ester
• CAS No: 142601-20-5
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 1316627
• Update Time: 2024-08-18

Cyclohexanecarboxylic acid, 2-(1-methylethyl)-6-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-(1-methylethyl)-6-oxo-, methyl ester

• Inchi： 1S/C11H18O3/c1-7(2)8-5-4-6-9(12)10(8)11(13)14-3/h7-8,10H,4-6H2,1-3H3
• InChI Key： POSWANCCGXBSCW-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)C(=O)CCCC1C(C)C

Computed Properties

• Exact Mass: 198.12564

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Boiling Point: 270.1±33.0 °C(Predicted)
• PSA: 43.37
• pka: 11.98±0.40(Predicted)